Cas no 83227-49-0 (Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-)

• Product Name: Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-
• CAS No: 83227-49-0
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 730874
• PubChem ID: 238512
• Update Time: 2025-04-19

Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-
• 1-(4-chlorophenyl)-2-pyrazin-2-yl-ethanone
• 4'-chloro-2-(2-pyrazinyl)-acetophenone
• DTXSID901003210
• 1-(4-Chlorophenyl)-2-(pyrazin-2-yl)ethan-1-one
• SCHEMBL10908679
• NSC42889
• 83227-49-0
• KBCBKIPUEHCLJB-UHFFFAOYSA-N
• 1-(4-CHLOROPHENYL)-2-(PYRAZIN-2-YL)ETHANONE
• NSC-42889

• Inchi： 1S/C12H9ClN2O/c13-10-3-1-9(2-4-10)12(16)7-11-8-14-5-6-15-11/h1-6,8H,7H2
• InChI Key： KBCBKIPUEHCLJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 232.04000
• Monoisotopic Mass: 232.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.602
• PSA: 42.85000
• LogP: 2.55540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones